Cas no 116004-31-0 (9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI))

• Product Name: 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI)
• CAS No: 116004-31-0
• MF: C₃₉H₇₂NaO₈P
• MW: 722.947725296021
• CID: 131026
• PubChem ID: 23702456
• Update Time: 2025-05-24

9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI)
• 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHORIC ACID SODIUM SALT
• 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (...
• 18:1 Pa
• 3-SN-PHOSPHATIDIC ACID,1,2-DIOLEOYL SODIUM SALT
• DOPA
• Sodium (2R)-2,3-bis[(9Z)-octadec-9-enoyloxy]propyl hydrogen phosphate
• L-β,γ-Dioleoyl-α-phosphatidic acid sodium salt
• L-BETA,GAMMA-DIOLEOYL-ALPHA-PHOSPHATIDIC ACID SODIUM SALT
• 3-sn-Phosphatidic acid, 1,2-dioleoyl sodium salt, DOPA, L-β,γ-Dioleoyl-α-phosphatidic acid sodium salt
• CS-0093929
• E84901
• 1,2-Dioleoyl-sn-glycero-3-phosphoric acid monosodium salt, >=98% (TLC)
• 1,2-Dioleoyl-sn-glycero-3-phosphoric acid monosodium salt
• PD150552
• SCHEMBL940484
• DTXSID1039686
• 18:1 PA, 1,2-dioleoyl-sn-glycero-3-phosphate (sodium salt), powder
• 108392-02-5
• 116004-31-0
• sodium;[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] hydrogen phosphate
• HY-111915
• 1,2-Dioleoyl-sn-glycero-3-phosphate, sodium salt
• 3-SN-PHOSPHATIDIC ACID, 1,2-DIOLEOYL SODIUM SALT
• 1,2-Dioleoyl-sn-glycero-3-phosphate sodium salt

• Inchi： 1S/C39H73O8P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h17-20,37H,3-16,21-36H2,1-2H3,(H2,42,43,44);/q;+1/p-1/b19-17-,20-18-;/t37-;/m1./s1
• InChI Key： JUKKLZHXFHPJSF-ZBFGHDQJSA-M
• SMILES： P(=O)(O)([O-])OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 744.46800
• Monoisotopic Mass: 722.486
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 38
• Complexity: 851
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2

Experimental Properties

• Solubility: chloroform: 20 mg/mL, clear, colorless
• PSA: 134.83000
• LogP: 12.50210

9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：1-8-10
• Storage Condition：−20°C

Additional information on 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI)

Introduction to 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) (CAS No. 116004-31-0)

9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI), also known by its CAS number 116004-31-0, is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a disodium salt of a phosphonate ester derivative of 9-octadecenoic acid, which is an unsaturated fatty acid. The unique structure and properties of this compound make it a valuable component in various biochemical and pharmaceutical applications.

The molecular structure of 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) is characterized by the presence of a phosphonate group and a chiral center at the R configuration. The phosphonate moiety imparts significant stability and reactivity to the molecule, making it suitable for use in drug delivery systems and as a precursor for the synthesis of more complex molecules. The chiral center ensures that the compound can interact specifically with biological targets, enhancing its potential therapeutic effects.

Recent research has highlighted the potential of this compound in several areas. One notable application is in the development of lipid-based drug delivery systems. The phosphonate group in 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) can enhance the solubility and stability of lipids used in these systems, thereby improving the bioavailability and efficacy of drugs. Studies have shown that lipid nanoparticles containing this compound exhibit enhanced cellular uptake and reduced toxicity compared to traditional formulations.

In addition to its role in drug delivery, 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) has been explored for its potential as an anti-inflammatory agent. The compound's ability to modulate inflammatory pathways has been demonstrated in both in vitro and in vivo studies. Research published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) could be a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) have also been extensively studied. Preclinical studies have shown that the compound exhibits favorable absorption and distribution profiles when administered orally or intravenously. The disodium salt form enhances water solubility, which is crucial for efficient absorption and distribution in biological systems. Furthermore, the compound's stability under physiological conditions ensures that it remains active over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) in various therapeutic settings. Early results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 9-Octadecenoic acid(9Z)-, 1-[(phosphonooxy)methyl]-1,2-ethanediyl ester, disodium salt, (R)- (9CI) (CAS No. 116004-31-0) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new potential uses for this compound, solidifying its importance in the field.